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Compound of Interest

Compound Name: 3,4,5-Trifluorophenylacetonitrile

Cat. No.: B1362308

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential safety and handling information for 3,4,5-
Trifluorophenylacetonitrile, a key intermediate in pharmaceutical and agrochemical research.
Adherence to these guidelines is critical to ensure personal safety and maintain the integrity of
experimental work.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 3,4,5-Trifluorophenylacetonitrile is
presented below. This data is essential for safe handling, storage, and experimental design.
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Property Value

CAS Number 220228-03-5

Molecular Formula CsHaFsN

Molecular Weight 171.12 g/mol

Melting Point 30-32°C[1]

Boiling Point 214.1+35.0 °C (Predicted)[1]
Density 1.334+0.06 g/cm3 (Predicted)[1]
Form Fused solid[1]

Room Temperature, sealed in dry conditions[1]

[2]

Storage Temperature

Hazard Identification and Safety Precautions

3,4,5-Trifluorophenylacetonitrile is a hazardous substance that requires careful handling.
The primary hazards are related to its toxicity upon ingestion, skin contact, and inhalation.

GHS Hazard Classification:

» Acute Toxicity, Oral: Category 4 - Harmful if swallowed.

o Acute Toxicity, Dermal: Category 4 - Harmful in contact with skin.

¢ Acute Toxicity, Inhalation: Category 3 - Toxic if inhaled.

o Skin Corrosion/Irritation: Category 2 - Causes skin irritation.

o Serious Eye Damage/Eye Irritation: Category 2A - Causes serious eye irritation.

o Specific Target Organ Toxicity (Single Exposure): Category 3 - May cause respiratory
irritation.

Precautionary Measures:
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P261: Avoid breathing dust, fume, gas, mist, vapors, or spray.

P280: Wear protective gloves, protective clothing, eye protection, and face protection.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

P311: Call a POISON CENTER or doctor/physician.

Logical Workflow for Chemical Safety Assessment

The following diagram illustrates a logical workflow for assessing and managing the risks
associated with handling chemical compounds like 3,4,5-Trifluorophenylacetonitrile.
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Proper handling and storage procedures are paramount to prevent exposure and maintain the
chemical's stability.

Handling:

Work in a well-ventilated area, preferably within a chemical fume hood.

» Avoid direct contact with skin and eyes by wearing appropriate personal protective
equipment (PPE), including nitrile gloves, safety goggles, and a lab coat.

e Prevent the formation of dust and aerosols.

e Do not eat, drink, or smoke in the laboratory.

e Wash hands thoroughly after handling.

Storage:

o Store in a tightly sealed container in a dry, well-ventilated area at room temperature.[1][2]
o Keep away from incompatible materials such as strong oxidizing agents.

e Ensure containers are clearly labeled.

First-Aid Measures

In the event of exposure, immediate action is crucial.
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Exposure Route First-Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek immediate medical

attention.

Immediately wash the affected area with plenty
_ of soap and water. Remove contaminated
Skin Contact ) ) S
clothing. Seek medical attention if irritation

persists.

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . . . .
unconscious person. Seek immediate medical

attention.

Accidental Release Measures

In case of a spill, follow these procedures:

Evacuate: Clear the area of all personnel.

o Ventilate: Ensure the area is well-ventilated.

» Contain: Use an inert absorbent material (e.g., sand, vermiculite) to contain the spill.

o Collect: Carefully scoop the absorbed material into a sealed container for proper disposal.

o Clean: Decontaminate the spill area with a suitable solvent, followed by washing with soap
and water.

e Dispose: Dispose of the waste in accordance with local, state, and federal regulations.
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Experimental Protocols

The following section outlines a general protocol for the synthesis of a related compound,
2,4,5-trifluoro-phenylacetonitrile, which can be adapted for handling and use of 3,4,5-
Trifluorophenylacetonitrile in a laboratory setting. This procedure should only be performed
by trained professionals in a controlled laboratory environment.

Synthesis of 2,4,5-Trifluoro-phenylacetonitrile
(lllustrative Protocol)

This protocol is based on a patented method and is provided for illustrative purposes to guide
handling procedures.[3]

Materials:

2,4,5-trifluoro benzyl chloride

e Sodium cyanide

* lonic liquid (e.g., 1-n-butyl-3-methylimidazolium hexafluorophosphate)
» Acetonitrile

» Four-necked reaction flask

 Stirrer

e Heating mantle

Distillation apparatus
Procedure:
e Reaction Setup: In a 250ml four-necked reaction flask, add 200ml of the ionic liquid.

» Addition of Reactants: Add 36.1g (0.2 mol) of 2,4,5-trifluoro benzyl chloride to the flask.
While stirring, add 11.3g (0.231 mol) of solid sodium cyanide powder.
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¢ Reaction: Heat the mixture to 70°C and maintain for 2 hours.

e Cooling and Extraction: Cool the reaction mixture to room temperature. Extract the product
twice with 100ml of acetonitrile.

 Purification: Dry the combined acetonitrile extracts and purify by distillation to obtain 2,4,5-
trifluoro-phenylacetonitrile.

Experimental Workflow Diagram

The diagram below outlines the key steps in a typical laboratory synthesis experiment involving
a hazardous chemical like 3,4,5-Trifluorophenylacetonitrile.
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Disposal Considerations

Waste generated from the use of 3,4,5-Trifluorophenylacetonitrile must be handled as
hazardous waste.
e Collect all waste in a designated, properly labeled, and sealed container.

» Do not mix with other waste streams unless compatibility is confirmed.

» Dispose of the hazardous waste through a licensed disposal company, in strict accordance
with all applicable environmental regulations.

This technical guide is intended to provide comprehensive safety and handling information. It is
not a substitute for proper training and a thorough understanding of the hazards associated
with this chemical. Always consult the latest Safety Data Sheet (SDS) before use and adhere to
all institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1362308?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1362308?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

